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For researchers, scientists, and professionals in drug development, the selection of appropriate

dyes with reliable fastness properties is critical for ensuring the stability and longevity of colored

materials used in various applications. Acid dyes, a prominent class of colorants for protein and

polyamide fibers such as wool, silk, and nylon, exhibit a wide spectrum of performance in terms

of their resistance to fading from light and washing. This guide provides an objective

comparison of the lightfastness and wash fastness of different acid dyes, supported by

experimental data and standardized testing protocols.

Comparative Fastness Data of Acid Dyes
The fastness properties of acid dyes are significantly influenced by their chemical structure, the

substrate being dyed, and the dyeing process itself. The following tables summarize the

lightfastness and wash fastness ratings for representative acid dyes on different textile fibers.

Lightfastness Ratings
Lightfastness is evaluated on a Blue Wool Scale, in accordance with ISO 105-B02 and AATCC

Test Method 16, where the rating ranges from 1 (very poor) to 8 (excellent).
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Acid Dye Type C.I. Name Textile
Lightfastness
Rating (Blue Wool
Scale)

Azo Acid Red 88 Wool 3-4

Azo Acid Red 88 Nylon 3

Azo Acid Red 88 Silk 3-4

Azo Acid Yellow 36 Wool 4

Azo Acid Yellow 36 Nylon 3-4

Azo Acid Blue 113 Wool 4-5

Azo Acid Blue 113 Nylon 4

Anthraquinone Acid Blue 80 Wool 6-7

Anthraquinone Acid Blue 80 Nylon 6

Anthraquinone Acid Blue 80 Silk 6-7

Pre-metallized Acid Black 52 Wool 7

Pre-metallized Acid Black 52 Nylon 6-7

Triphenylmethane Acid Blue 9

To cite this document: BenchChem. [A Comparative Analysis of Lightfastness and Wash
Fastness in Acid Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1632024#comparative-lightfastness-and-wash-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1632024?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

